(4E)-1-(3,5-dichlorophenyl)-4-(1H-indol-3-ylmethylidene)pyrazolidine-3,5-dione

• Molecular Formula: C18H11Cl2N3O2
• Molecular Weight: 372.2 g/mol
• IUPAC Name: (4E)-1-(3,5-dichlorophenyl)-4-(1H-indol-3-ylmethylidene)pyrazolidine-3,5-dione
• InChI: InChI=1S/C18H11Cl2N3O2/c19-11-6-12(20)8-13(7-11)23-18(25)15(17(24)22-23)5-10-9-21-16-4-2-1-3-14(10)16/h1-9,21H,(H,22,24)/b15-5+
• InChI Key: MRWVTIDOFNZVLZ-PJQLUOCWSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)/C=C/3\C(=O)NN(C3=O)C4=CC(=CC(=C4)Cl)Cl
• SMILES: C1=CC=C2C(=C1)C(=CN2)C=C3C(=O)NN(C3=O)C4=CC(=CC(=C4)Cl)Cl

Description

(4E)-1-(3,5-dichlorophenyl)-4-(1H-indol-3-ylmethylidene)pyrazolidine-3,5-dione is a chemical compound that has gained attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (4E)-1-(3,5-dichlorophenyl)-4-(1H-indol-3-ylmethylidene)pyrazolidine-3,5-dione involves the inhibition of various enzymes and signaling pathways that are involved in the pathogenesis of diseases. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and cancer. It has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that is involved in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (4E)-1-(3,5-dichlorophenyl)-4-(1H-indol-3-ylmethylidene)pyrazolidine-3,5-dione depend on the specific target enzyme or signaling pathway that is inhibited. For example, inhibition of COX-2 leads to a decrease in inflammation and cancer cell proliferation, while inhibition of AChE leads to an increase in acetylcholine levels in the brain, which can improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using (4E)-1-(3,5-dichlorophenyl)-4-(1H-indol-3-ylmethylidene)pyrazolidine-3,5-dione in lab experiments is its potential to selectively target specific enzymes and signaling pathways. This allows for more precise and targeted therapies. However, a limitation of using this compound is its potential toxicity and side effects, which need to be carefully monitored.

Future Directions

For research on (4E)-1-(3,5-dichlorophenyl)-4-(1H-indol-3-ylmethylidene)pyrazolidine-3,5-dione include exploring its potential applications in other diseases and conditions, such as diabetes and cardiovascular disease. Further research is also needed to optimize the synthesis method and improve the potency and selectivity of this compound. Additionally, research on the pharmacokinetics and pharmacodynamics of this compound is needed to better understand its efficacy and safety.

Synthesis Methods

The synthesis of (4E)-1-(3,5-dichlorophenyl)-4-(1H-indol-3-ylmethylidene)pyrazolidine-3,5-dione involves the reaction of 3,5-dichlorobenzaldehyde, indole-3-carboxaldehyde, and pyrazolidine-3,5-dione in the presence of a suitable catalyst. The reaction proceeds via a Knoevenagel condensation followed by cyclization to form the desired product.

Scientific Research Applications

Several scientific research studies have explored the potential applications of (4E)-1-(3,5-dichlorophenyl)-4-(1H-indol-3-ylmethylidene)pyrazolidine-3,5-dione in various fields. For example, this compound has shown promising results in the treatment of cancer, inflammation, and neurodegenerative diseases. It has also been studied for its antibacterial and antifungal properties.